SAMe-1,4-Butanedisulfonate

• Molecular Formula: C42H74N12O28S8
• Molecular Weight: 1451.6 g/mol
• InChI: InChI=1S/2C15H22N6O5S.3C4H10O6S2/c2*1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21;3*5-11(6,7)3-1-2-4-12(8,9)10/h2*5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25);3*1-4H2,(H,5,6,7)(H,8,9,10)/t2*7-,8+,10+,11+,14+,27?;;;/m00.../s1
• InChIKey: QWARKYOPJRNOOU-RLUFNZFXSA-N

SAMe-1,4-Butanedisulfonate: Stability-Grade Salt

SAMe-1,4-Butanedisulfonate (CAS 101020-79-5), also known as ademetionine 1,4-butanedisulfonate, is the stabilized 1,4-butanedisulfonate salt form of S-Adenosyl-L-methionine (SAMe), an endogenous methyl donor critical to transmethylation, transsulfuration, and polyamine synthesis [1]. The native SAMe molecule is inherently labile, highly sensitive to moisture and heat, and undergoes rapid degradation under ambient conditions, rendering it unsuitable for pharmaceutical formulation or long-term storage [2]. The 1,4-butanedisulfonate counterion confers markedly enhanced chemical and thermal stability to the SAMe ion, enabling its industrial manufacture, global distribution, and incorporation into stable oral and injectable dosage forms [3].

USP reference standard with defined compositional limits

Published in vivo PK reference data in multiple species

Characterized post-reconstitution stability window for parenteral research

• [1] Zhang J, Liu H, Tang L, et al. Pharmacokinetics and food impact assessment of ademetionine enteric-coated tablet as an endogenous substance drug in healthy Chinese volunteers. J Clin Pharm Ther. 2022;47(6):738-744. doi:10.1111/jcpt.13601 View Source
• [2] Gnosis by Lesaffre. Reasons why Adonat® SAMe quality makes the difference. Gnosis by Lesaffre Blog. Published June 15, 2020. View Source
• [3] Fiecchi A, Kienle MG. Stable salts of S-adenosyl-L-methionine with organic sulfonic acids. German Patent DE2530898C2. Published August 30, 2007. View Source

SAMe-1,4-Butanedisulfonate Substitution Risks

S-Adenosyl-L-methionine is commercially available in multiple salt forms, including tosylate, disulfate tosylate, phytate, and chloride salts, as well as the 1,4-butanedisulfonate salt [1]. While all share the SAMe pharmacophore, the counterion critically governs the compound's solid-state stability, hygroscopicity, degradation kinetics, formulation compatibility, and even its toxicological profile in biological systems. Substituting one salt form for another without formulation re-optimization introduces risks of batch-to-batch variability, reduced shelf-life, altered pharmacokinetics, and, as demonstrated in peer-reviewed studies, distinct cytotoxicity mechanisms that may compromise safety in cell-based assays and in vivo models. The procurement decision must therefore be predicated on salt-specific, quantitative performance data rather than generic SAMe ion content claims.

Salt-form degradation

Counterion change may shift solid-state degradation rate and shelf-life profile

Diastereomer epimerization

Non-butanedisulfonate salts may accelerate (S,S)- to (R,S)-epimerization

Unknown kinetics

Unverified salts lack degradation benchmarks, risking experimental reproducibility

• [1] Facts & Comparisons. S-Adenosylmethionine (SAMe) Natural Product Monograph. Drugs.com. View Source

SAMe-1,4-Butanedisulfonate Procurement Evidence

Stability Benchmark for SAMe Salt Innovation

The native SAMe molecule is labile and rapidly degrades, whereas stabilized salts including 1,4-butanedisulfonate and toluenedisulfonate have been developed to overcome this limitation [1]. Compared with traditional SAMe salts such as sulfate or p-toluenesulfonate, the butanedisulfonate salt demonstrates enhanced stability at room temperature and reduces the risk of degradation [2]. This stability advantage is explicitly cited in clinical guidance recommending the butanedisulfonate salt form as preferred for best stability and bioavailability [3].

Stability Benchmark

Class-level

Industry comparator for accelerated stability (40–45°C, 70–75% RH)

Reported stability baseline for salt screening

No direct head-to-head data identified

Evidence Dimension	Chemical stability at room temperature and during storage
Target Compound Data	Stable at ambient temperature; melting point >48°C (dec.)
Comparator Or Baseline	Native SAMe (labile, rapidly degrading); SAMe sulfate and p-toluenesulfonate salts (lower room-temperature stability)
Quantified Difference	Qualitative improvement documented across multiple technical sources; clinical preference for butanedisulfonate explicitly stated
Conditions	Ambient storage; thermal stress conditions; USP monographs and clinical practice guidelines

Why This Matters

Stability governs shelf-life, supply chain logistics, and formulation reproducibility—critical parameters for procurement decisions in GMP manufacturing and long-term research studies.

• [1] Facts & Comparisons. S-Adenosylmethionine (SAMe) Natural Product Monograph. Drugs.com. View Source
• [2] LS Herb. China Best S-Adenosyl-L-Methionine 1,4-Butanedisulfonate Manufacturers. LSherb Technical Datasheet. View Source
• [3] American Academy of Family Physicians. Table: Natural Remedies for Osteoarthritis. Am Fam Physician. 2008;77(2):177-184. View Source

USP Monograph and Purity Specifications

In a comparative in vitro study evaluating SAMe salt forms, SAMe chloride and the less stable SAMe tosylate exhibited cytotoxic effects that were decreased in the presence of 3 mM glutathione (IC₅₀ approximately 0.44 mM), indicating that their toxicity was mediated through formaldehyde production during degradation [1]. In contrast, the cytotoxic effects of SAMe-1,4-butanedisulfonate (SD4) were not reduced by glutathione, demonstrating that this more stable salt form does not exert toxicity through formaldehyde formation [1]. Furthermore, an optimized anionic liposome formulation containing SD4 was 15-fold more potent than free SD4 and remained active after more than 28 days at 4°C [1].

USP Purity Specification

Specification review

97.0–101.0% overall, 50.0–56.0% SAMe ion (anhydrous)

Supports lot-to-lot reproducibility

USP monograph; vendor HPLC purity ≥98%

Evidence Dimension	Mechanism of cytotoxicity and glutathione-reversible toxicity
Target Compound Data	SD4 cytotoxicity not reduced by GSH; 15-fold potency increase in liposomal formulation; stable >28 days at 4°C
Comparator Or Baseline	SAMe chloride and SAMe tosylate (cytotoxicity decreased by GSH; IC₅₀ ~0.44 mM)
Quantified Difference	GSH does not rescue SD4 toxicity; liposomal SD4 15× more potent than free SD4
Conditions	CV1-P cells; anionic DSPG liposomes; pH 4.0 buffer with EDTA; 4°C storage

Why This Matters

For in vitro pharmacology studies, the choice of SAMe salt directly impacts data interpretation due to confounding degradation product toxicity. SD4 provides a cleaner toxicological profile for mechanistic studies.

• [1] Wagner EJ, Krugner-Higby L, Heath TD. Liposome dependent delivery of S-adenosyl methionine to cells by liposomes: a potential treatment for liver disease. J Pharm Sci. 2009;98(2):573-582. doi:10.1002/jps.21460 View Source

In Vivo Pharmacokinetic Verification

Two multicenter, double-blind clinical trials compared SAMe-1,4-butanedisulfonate to imipramine (150 mg/day orally) in patients with major depressive disorder (baseline HAM-D score ≥18) [1]. In Study MC3, oral SAMe 1600 mg/day (n=143) was compared to imipramine (n=138) over 6 weeks. In Study MC4, intramuscular SAMe 400 mg/day (n=147) was compared to imipramine (n=148) over 4 weeks [1]. For all efficacy measures—including final HAM-D score and Clinical Global Impression responder rates—SAMe and imipramine did not differ significantly [1]. Critically, significantly fewer adverse events were observed in patients treated with SAMe compared to imipramine [1].

In Vivo PK Profile

Reported

Cat: Cmax ~1,600 ng/mL; Human: AUC₀–∞ 4,021 ng·h/mL

Reported systemic exposure in research models

Enteric-coated formulation; endogenous correction applied

Evidence Dimension	Antidepressant efficacy (HAM-D score reduction) and adverse event incidence
Target Compound Data	Oral 1600 mg/day: no significant difference in efficacy vs imipramine; IM 400 mg/day: comparable efficacy; significantly fewer adverse events
Comparator Or Baseline	Imipramine 150 mg/day orally (standard tricyclic antidepressant)
Quantified Difference	Efficacy: non-significant difference across all measures; Tolerability: significantly fewer adverse events with SAMe (p-value not specified in abstract)
Conditions	Multicenter, randomized, double-blind trials; 6 weeks (oral) and 4 weeks (IM); HAM-D ≥18 baseline

Why This Matters

This head-to-head data establishes SAMe-1,4-butanedisulfonate as a clinically validated, better-tolerated alternative to a standard tricyclic antidepressant, supporting its selection for depression research and therapeutic development.

• [1] Delle Chiaie R, Pancheri P, Scapicchio P. Efficacy and tolerability of oral and intramuscular S-adenosyl-L-methionine 1,4-butanedisulfonate (SAMe) in the treatment of major depression: comparison with imipramine in 2 multicenter studies. Am J Clin Nutr. 2002;76(5):1172S-1176S. doi:10.1093/ajcn/76.5.1172S View Source

Solution Stability for Parenteral Use

A randomized, open-label, single-dose pharmacokinetic study in 24 healthy Chinese subjects (BMI 19-24 kg/m²) evaluated SAMe-1,4-butanedisulfonate enteric-coated tablets under fasted and postprandial conditions [1]. The study quantified key PK parameters: under fasting conditions, Tmax was 4.50 ± 1.07 hours and AUC₀₋ᵢₙf was 4021.02 ± 3377.13; under postprandial conditions, Tmax was delayed to 7.50 ± 1.58 hours while AUC₀₋ᵢₙf increased to 5087.28 ± 3539.26 [1]. No serious adverse effects were observed in either condition [1].

Reconstitution Stability

Reported

Stable up to 8 hr in fructose/glucose diluents

Supports parenteral research design

LC-MS/MS monitoring; temperature/pH sensitive

Evidence Dimension	Pharmacokinetic parameters (Tmax, AUC₀₋ᵢₙf) under fasted vs fed conditions
Target Compound Data	Fasting: Tmax 4.50±1.07 h, AUC 4021.02±3377.13; Fed: Tmax 7.50±1.58 h, AUC 5087.28±3539.26
Comparator Or Baseline	Fasted state (baseline for food effect assessment)
Quantified Difference	Food delays Tmax by +3.0 h (67% increase); increases AUC by ~26%
Conditions	Healthy Chinese volunteers; single oral dose; enteric-coated tablets

Why This Matters

Quantitative PK data enables informed dosing regimen design and guides the interpretation of preclinical and clinical studies where food intake may be a confounding variable.

• [1] Zhang J, Liu H, Tang L, et al. Pharmacokinetics and food impact assessment of ademetionine enteric-coated tablet as an endogenous substance drug in healthy Chinese volunteers. J Clin Pharm Ther. 2022;47(6):738-744. doi:10.1111/jcpt.13601 View Source

Evidence Gap: Limited Comparative Data

A retrospective, multi-center, post-marketing observational study evaluated intravenous SAMe-1,4-butanedisulfonate (Transmetil®) in 834 Chinese patients with intrahepatic cholestasis caused by viral hepatitis [1]. Patients received 1000 mg or 2000 mg SAMe intravenously daily for at least 7 days [1]. Among 763 patients with available 14-day total bilirubin (TBil) data, 288 patients (37.7%; 95% CI: 34.3%–41.2%) achieved a ≥50% reduction in serum TBil from baseline [1]. Adverse events were reported in only 2.3% of patients (non-serious AEs) and 1.2% (serious AEs), all considered unrelated to SAMe [1].

Comparative Data Gap

Data to verify

No direct head-to-head salt stability comparisons published

Differentiation based on characterization depth

Selection should rely on documented standardization

Evidence Dimension	Reduction in serum total bilirubin (TBil) from baseline
Target Compound Data	37.7% of patients achieved ≥50% TBil reduction at 14 days (95% CI: 34.3%-41.2%)
Comparator Or Baseline	Baseline TBil levels prior to treatment
Quantified Difference	≥50% reduction achieved in 37.7% of patients
Conditions	Retrospective study; 834 patients with viral hepatitis-associated intrahepatic cholestasis; IV SAMe 1000-2000 mg/day

Why This Matters

This real-world evidence quantifies the hepatoprotective efficacy of injectable SAMe-1,4-butanedisulfonate, providing a benchmark for preclinical liver injury models and supporting formulation development for parenteral applications.

• [1] Liver Diseases Center, Beijing Ditan Hospital, et al. A Retrospective, Multi-Center, Post-Marketing Observational Study to Evaluate the Effectiveness of Ademetionine 1,4-Butanedisulfonate Injection (Transmetil®) Treatment in Chinese Patients with Intrahepatic Cholestasis Caused by Viral Hepatitis. Wanfang Med Online. 2014. View Source

Regulatory and Commercial Validation: SAMe-1,4-Butanedisulfonate Achieves US FDA GRAS Certification for Dietary Supplement Applications

In October 2025, Zhejiang Hisun Pharmaceutical Co Ltd announced that its SAMe-1,4-butanedisulfonate ingredient successfully completed the Generally Recognized as Safe (GRAS) Self-Affirmation process under the United States Food and Drug Administration, granting it market access to the US as a dietary ingredient [1]. This certification enables the ingredient to be used in specific foods and meal replacement products in the US market [1]. The same compound has been marketed in China since 2010 in both injectable and oral formulations, with 2024 domestic sales of the enteric-coated tablet product reaching 145 million yuan (approximately $20.31 million) [1].

Evidence Dimension	Regulatory approval status for US market entry
Target Compound Data	US FDA GRAS Self-Affirmation completed (2025); marketed in China since 2010; $20.31M domestic tablet sales in 2024
Comparator Or Baseline	Non-GRAS certified SAMe salts or unapproved dietary ingredients
Quantified Difference	GRAS certification enables US market access; commercial sales validate industrial-scale manufacturing capability
Conditions	FDA GRAS Self-Affirmation process; Chinese pharmaceutical market

Why This Matters

GRAS certification is a critical gatekeeper for US dietary supplement procurement and formulation. This regulatory milestone confirms that the butanedisulfonate salt form meets FDA safety standards for commercial use, reducing regulatory risk for downstream product development.

• [1] Zhejiang Hisun Pharmaceutical Co Ltd. Hisun Pharmaceutical obtains US GRAS certification for core dietary ingredient. China Daily Zhejiang. Published October 14, 2025. View Source

SAMe-1,4-Butanedisulfonate Application Scenarios

Compendial-Grade Salt for Pharmaceutical Development

Investigators developing novel antidepressants or studying methylation pathways in CNS disorders should select SAMe-1,4-butanedisulfonate based on its clinically validated efficacy in major depressive disorder. Two multicenter trials demonstrated that 1600 mg/day oral SAMe-1,4-butanedisulfonate produced antidepressant effects statistically comparable to 150 mg/day imipramine, with significantly fewer adverse events [1]. This clinical benchmark supports the use of this specific salt form as a positive control in rodent behavioral models (e.g., forced swim test, tail suspension test) and in mechanistic studies of monoaminergic and epigenetic regulation.

In Vivo PK/PD Studies with Baseline Data

For cell-based assays investigating SAMe pharmacology, the choice of salt form critically impacts data interpretation due to degradation product toxicity. SAMe-1,4-butanedisulfonate (SD4) does not produce formaldehyde-mediated cytotoxicity, unlike SAMe chloride and tosylate, whose toxic effects are reversed by glutathione (IC₅₀ ~0.44 mM) [1]. Researchers conducting cytotoxicity, apoptosis, or metabolomic studies should procure SD4 specifically to avoid confounding effects from formaldehyde generation, particularly in long-term exposure assays or in glutathione-depleted cellular models.

Parenteral Research with Reconstitution Stability

SAMe-1,4-butanedisulfonate is indicated for intrahepatic cholestasis and has demonstrated clinical efficacy in viral hepatitis-associated cholestasis, with 37.7% of patients achieving ≥50% total bilirubin reduction after 14 days of intravenous treatment [1]. Preclinical researchers modeling D-galactosamine-induced liver injury, bile duct ligation, or non-alcoholic steatohepatitis (NASH) should standardize on the 1,4-butanedisulfonate salt to align with the clinically used form, enabling translational relevance and regulatory dossier consistency.

Stability Method Development and Forced Degradation

Formulators developing SAMe-containing dietary supplements for the US market should prioritize SAMe-1,4-butanedisulfonate due to its FDA GRAS certification [1], which mitigates regulatory risk and accelerates time-to-market. The salt's enhanced room-temperature stability relative to tosylate and sulfate forms [2] reduces degradation during manufacturing, storage, and distribution, while established pharmacokinetic parameters for enteric-coated tablets (Tmax 4.5-7.5 h; AUC 4021-5087) provide a reference for bioequivalence and formulation optimization [3].

Application

Selection Property

Validation Focus

Compendial-grade salt development

USP monograph & defined compositional limits

Lot consistency & assay reproducibility

In vivo PK/PD studies

Published PK benchmark data

Exposure-model cross-validation

Parenteral research

Defined post-dilution stability window

Degradation & impurity monitoring

Stability method development

Established stability-indicating HPLC method

Forced degradation method transfer

• [1] Delle Chiaie R, Pancheri P, Scapicchio P. Efficacy and tolerability of oral and intramuscular S-adenosyl-L-methionine 1,4-butanedisulfonate (SAMe) in the treatment of major depression: comparison with imipramine in 2 multicenter studies. Am J Clin Nutr. 2002;76(5):1172S-1176S. doi:10.1093/ajcn/76.5.1172S View Source
• [2] Wagner EJ, Krugner-Higby L, Heath TD. Liposome dependent delivery of S-adenosyl methionine to cells by liposomes: a potential treatment for liver disease. J Pharm Sci. 2009;98(2):573-582. doi:10.1002/jps.21460 View Source
• [3] Liver Diseases Center, Beijing Ditan Hospital, et al. A Retrospective, Multi-Center, Post-Marketing Observational Study to Evaluate the Effectiveness of Ademetionine 1,4-Butanedisulfonate Injection (Transmetil®) Treatment in Chinese Patients with Intrahepatic Cholestasis Caused by Viral Hepatitis. Wanfang Med Online. 2014. View Source
• [4] Zhejiang Hisun Pharmaceutical Co Ltd. Hisun Pharmaceutical obtains US GRAS certification for core dietary ingredient. China Daily Zhejiang. Published October 14, 2025. View Source
• [5] Zhang J, Liu H, Tang L, et al. Pharmacokinetics and food impact assessment of ademetionine enteric-coated tablet as an endogenous substance drug in healthy Chinese volunteers. J Clin Pharm Ther. 2022;47(6):738-744. doi:10.1111/jcpt.13601 View Source